Cas no 28540-82-1 (Tentoxin)

Tentoxin is a cyclic tetrapeptide obtained from Alternaria tenuissima. As a herbicide, it inhibits cyclic photosynthetic phosphorylation and energy transfer, resulting in seedling yellowing
Tentoxin structure
Tentoxin structure
Product Name:Tentoxin
CAS No:28540-82-1
Molecular Formula:C22H30N4O4
Molecular Weight:414.498
CID:265435
PubChem ID:24900492

Tentoxin Properties

Names and Identifiers

    • Cyclo[N-methyl-L-alanyl-L-leucyl-(aZ)-a,b-didehydro-N-methylphenylalanylglycyl]
    • Tentoxin
    • (3S,6S,12Z)-12-benzylidene-1,6,7-trimethyl-3-(2-methylpropyl)-1,4,7,10-tetrazacyclododecane-2,5,8,11-tetrone
    • Tenuazonicacid
    • 12-benzylidene-3-isobutyl-1,6,7-trimethyl-1,4,7,10-tetraaza-cyclododecane-2,5,8,11-tetraone
    • Cycloleucyl-N-methylalanylglycyl-N-methyl dehydrophenylalanine
    • Tentoxin from Alternaria tenuis
    • (Z)-Cyclic(N-methyl-L-alanyl-L-leucyl-alpha,beta-didehydro-N-methylphenylalanylglycyl)
    • 28540-82-1
    • CHEBI:9439
    • SCHEMBL2266662
    • Cyclo(N-methyl-L-alanyl-L-leucyl-alpha,beta-didehydro-N-methylphenylalanylglycyl), (Z)-
    • Tentoxin, analytical standard
    • UNII-FW4EQ02E0Z
    • C08441
    • Tentoxin Solution in Methanol, 100ug/mL
    • AC1NQY3N
    • Tentoxin Solution in Acetonitrile, 100ug/mL
    • CCRIS 8423
    • 1,4,7,10-Tetraazacyclododecane-2,5,8,11-tetrone, 1,6,7-trimethyl-3-(2-methylpropyl)-12-(phenylmethylene)-, (3S,6S,12Z)-
    • CYCLO(N-METHYL-L-ALANYL-L-LEUCYL-.ALPHA.,.BETA.- DIDEHYDRO-N-METHYLPHENYLALANYLGLYCYL)
    • 1ST001592-100M
    • Q7700913
    • Tentotoxin, Alternaria alternata
    • cyclo-(N-Methyl-L-alanyl-L-leucyl-N-methyl-(Z)-dihydrophenylalanyl-glycyl)
    • (3S,6S,12Z)-1,6,7-trimethyl-3-(2-methylpropyl)-12-(phenylmethylidene)-1,4,7,10-tetraazacyclododecane-2,5,8,11-tetrone
    • AKOS040740199
    • FW4EQ02E0Z
    • (3S,6S,12Z)-12-benzylidene-3-isobutyl-1,6,7-trimethyl-1,4,7,10-tetrazacyclododecane-2,5,8,11-tetrone
    • cyclo(l-leucyl-N-methyl(z)-dehydrophenylalanyl-glycyl-N-methyl-l-alanyl)
    • SureCN2266662
    • 1ST001592
    • 1ST001592-100A
    • NS00010350
    • Tentoxin from Alternaria tenuis, Naturally occurring phytotoxic cyclic tetrapeptide
    • Cyclo[N-methyl-L-alanyl-L-leucyl-(alphaZ)-alpha,beta-didehydro-N-methylphenylalanylglycyl]
    • DTXSID70893264
    • CYCLO(N-METHYL-L-ALANYL-L-LEUCYL-.ALPHA.,.BETA.-DIDEHYDRO-N-METHYLPHENYLALANYLGLYCYL)
    • 65452-16-6
    • DA-58404
    • DTXCID701324616
    • CYCLO(N-METHYL-L-ALANYL-L-LEUCYL-ALPHA,BETA-DIDEHYDRO-N-METHYLPHENYLALANYLGLYCYL)
    • MDL: MFCD00133844
    • InChIKey: SIIRBDOFKDACOK-LFXZBHHUSA-N
    • Inchi: InChI=1S/C22H30N4O4/c1-14(2)11-17-22(30)26(5)18(12-16-9-7-6-8-10-16)21(29)23-13-19(27)25(4)15(3)20(28)24-17/h6-10,12,14-15,17H,11,13H2,1-5H3,(H,23,29)(H,24,28)/b18-12-/t15-,17-/m0/s1
    • SMILES: CC(C[C@H]1C(N(/C(/C(NCC(N([C@H](C(N1)=O)C)C)=O)=O)=C\C2=CC=CC=C2)C)=O)C

Computed Properties

  • Exact Mass: 414.22700
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 414.22670545g/mol
  • Heavy Atom Count: 30
  • Complexity: 697
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 98.8Ų

Experimental Properties

  • LogP: 1.52690
  • PSA: 98.82000
  • Refractive Index: 1.53
  • Boiling Point: 750.84 °C at 760 mmHg
  • Melting Point: Not available
  • Flash Point: 192.0±23.7 °C
  • Solubility: Very slightly soluble (0.66 g/l) (25 º C),
  • Color/Form: NA
  • Density: 1.114±0.06 g/cm3 (20 ºC 760 Torr),

Tentoxin Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002W55-1mg
Cyclo[N-methyl-L-alanyl-L-leucyl-(αZ)-α,β-didehydro-N-methylphenylalanylglycyl]
28540-82-1 ≥99%
1mg
$312.00 2025-02-19
A2B Chem LLC
AB34169-1mg
Cyclo[N-methyl-L-alanyl-L-leucyl-(αZ)-α,β-didehydro-N-methylphenylalanylglycyl]
28540-82-1 ≥99%
1mg
$331.00 2024-04-20
Aaron
AR002WDH-1mg
Cyclo[N-methyl-L-alanyl-L-leucyl-(αZ)-α,β-didehydro-N-methylphenylalanylglycyl]
28540-82-1
1mg
$1084.00
Ambeed
A836178-1mg
Tentoxin
28540-82-1 97%
1mg
$916.0 2024-07-28
Apollo Scientific
BIT1002-100ug
Tentoxin from Alternaria tenuis
28540-82-1
100ug
£90.00 2023-08-31
eNovation Chemicals LLC
Y1267174-1mg
Cyclo[N-methyl-L-alanyl-L-leucyl-(aZ)-a,ß-didehydro-N-methylphenylalanylglycyl]
28540-82-1 98%
1mg
$1140 2024-06-07
LKT Labs
T1855-0.1 mg
Tentoxin
28540-82-1 ≥98%, HPLC
0.1 mg
$121.10 2023-07-10
MedChemExpress
HY-N6717-1mg
Tentoxin
28540-82-1
1mg
¥11000 2023-08-31
TargetMol Chemicals
T13123-1 mg
Tentoxin
28540-82-1 98%
1mg
¥ 9,867
TRC
T019505-0.5mg
Tentoxin
28540-82-1
0.5mg
$ 315.00 2023-02-03

Tentoxin Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:28540-82-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:28540-82-1)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com

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